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Compound of Interest

Compound Name: AR-C102222

Cat. No.: B2494601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of AR-C102222, a

selective inhibitor of inducible nitric oxide synthase (iNOS), for in vivo and in vitro applications.

The information is intended to guide researchers in the effective use of this compound in

experimental settings.
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Property Value Source

Molecular Weight
418.83 g/mol (hydrochloride

salt)
[1]

CAS Number
1781934-50-6 (hydrochloride

salt)
[1]

Mechanism of Action

Potent and selective

competitive inhibitor of

inducible nitric oxide synthase

(iNOS).

[1]

Biological Activity

Exhibits anti-inflammatory and

antinociceptive properties in

various rodent models.

Solubility
Soluble to 25 mM in water.

Soluble to 100 mM in DMSO.

Signaling Pathway of iNOS Inhibition
AR-C102222 exerts its effects by selectively inhibiting the inducible nitric oxide synthase

(iNOS) enzyme. Under inflammatory conditions, various stimuli such as lipopolysaccharide

(LPS) and pro-inflammatory cytokines trigger the transcription and translation of the iNOS

gene. The resulting iNOS enzyme catalyzes the conversion of L-arginine to L-citrulline,

producing nitric oxide (NO) as a byproduct. High levels of NO produced by iNOS can contribute

to tissue damage and the inflammatory response. AR-C102222 competitively binds to the

active site of iNOS, preventing the binding of L-arginine and thereby blocking the production of

NO.
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Figure 1. Mechanism of action of AR-C102222 in the iNOS signaling pathway.

Experimental Protocols
Preparation of Stock Solutions
For accurate and reproducible experiments, it is recommended to prepare a concentrated stock

solution of AR-C102222, which can then be diluted to the final working concentration.

Stock Solution Solvent
Maximum
Concentration

Storage

Aqueous Sterile Water 25 mM

Aliquot and store at

-20°C for up to 1

month.

Organic
Dimethyl Sulfoxide

(DMSO)
100 mM

Aliquot and store at

-20°C for up to 6

months.

Protocol for a 10 mM Aqueous Stock Solution:

Weigh out the required amount of AR-C102222 hydrochloride (MW: 418.83 g/mol ). For 1 ml

of a 10 mM solution, this would be 4.19 mg.
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Add the appropriate volume of sterile water to the vial.

Vortex or sonicate briefly until the compound is fully dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

Protocol for a 50 mM DMSO Stock Solution:

Weigh out the required amount of AR-C102222 hydrochloride. For 1 ml of a 50 mM solution,

this would be 20.94 mg.

Add the appropriate volume of high-purity DMSO to the vial.

Vortex or sonicate until the compound is fully dissolved.

Aliquot the stock solution into smaller volumes.

Store the aliquots at -20°C.

Preparation of AR-C102222 for Intraperitoneal (i.p.)
Injection in Rodents
Published in vivo studies have utilized AR-C102222 via intraperitoneal injection in rodent

models of pain and inflammation at doses up to 30 mg/kg. Based on the solubility of AR-
C102222, the following protocols are recommended for preparing the injection solution.

Method 1: Aqueous Formulation (Preferred for lower doses)

This method is suitable when the required final concentration for injection is within the aqueous

solubility limit of AR-C102222.

Determine the required concentration: Calculate the concentration needed based on the

desired dose (e.g., 30 mg/kg) and the injection volume (typically 5-10 ml/kg for mice).

Example for a 25 g mouse at 30 mg/kg with an injection volume of 10 ml/kg:
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Total dose = 30 mg/kg * 0.025 kg = 0.75 mg

Injection volume = 10 ml/kg * 0.025 kg = 0.25 ml

Required concentration = 0.75 mg / 0.25 ml = 3 mg/ml

Prepare the injection solution:

Thaw an aliquot of the aqueous stock solution (e.g., 10 mM or approximately 4.19 mg/ml).

Dilute the stock solution to the final desired concentration using sterile, isotonic saline

(0.9% NaCl).

Alternatively, for fresh preparations, dissolve the required amount of AR-C102222 directly

in sterile saline. Ensure complete dissolution.

Administration: Administer the solution via intraperitoneal injection following established and

approved animal handling protocols.

Method 2: Co-solvent Formulation (for higher concentrations)

If a higher concentration is required that exceeds the aqueous solubility, DMSO can be used as

a co-solvent. It is critical to keep the final concentration of DMSO low (ideally ≤10%) to avoid

toxicity.

Prepare a high-concentration stock in DMSO: Prepare a stock solution of AR-C102222 in

DMSO (e.g., 50 mM).

Dilute for injection:

Calculate the volume of the DMSO stock solution needed for the total dose.

Dilute the DMSO stock with sterile saline to the final injection volume. Ensure that the final

concentration of DMSO in the injection solution is as low as possible and does not exceed

10%.

Example: To prepare a 1 ml injection solution with 10% DMSO, you would add 100 µl of

the DMSO stock to 900 µl of sterile saline.
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Administration: Administer the solution via intraperitoneal injection immediately after

preparation. It is important to have a vehicle control group that receives the same

concentration of DMSO in saline.
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Figure 2. Experimental workflow for the preparation of AR-C102222 for injection.

Safety Precautions
Follow standard laboratory safety procedures when handling AR-C102222 and solvents.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.
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For in vivo studies, all procedures should be performed in accordance with institutional and

national guidelines for the care and use of laboratory animals.

When using DMSO as a vehicle, it is essential to include a vehicle-only control group in the

experiment to account for any potential effects of the solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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